Cas no 139450-02-5 (Benzene, 1-[(3-butoxy-2-iodopropyl)sulfonyl]-4-methyl-)

• Product Name: Benzene, 1-[(3-butoxy-2-iodopropyl)sulfonyl]-4-methyl-
• CAS No: 139450-02-5
• MF: C₁₄H₂₁IO₃S
• MW: 396.284215688705
• CID: 1271125
• Update Time: 2024-08-03

Benzene, 1-[(3-butoxy-2-iodopropyl)sulfonyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(3-butoxy-2-iodopropyl)sulfonyl]-4-methyl-

• Inchi： 1S/C14H21IO3S/c1-3-4-9-18-10-13(15)11-19(16,17)14-7-5-12(2)6-8-14/h5-8,13H,3-4,9-11H2,1-2H3
• InChI Key： HSTBNILZKRFGGS-UHFFFAOYSA-N
• SMILES： C1(S(CC(I)COCCCC)(=O)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 396.02523

Experimental Properties

• Density: 1.456±0.06 g/cm3(Predicted)
• Boiling Point: 459.9±45.0 °C(Predicted)
• PSA: 43.37